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(3β,5α)5,8-[N,N-(4-Phenylurazole)]-3-O-acetyl-cholest-6,22-diene-3-ol (3β,5α)5,8-[N,N-(4-Phenylurazole)]-3-O-acetyl-cholest-6,22-diene-3-ol
Brand Name: Vulcanchem
CAS No.: 60324-76-7
VCID: VC0141524
InChI: InChI=1S/C38H51N3O4/c1-24(2)25(3)13-14-26(4)30-15-16-31-35(30,6)19-18-32-36(7)20-17-29(45-27(5)42)23-37(36)21-22-38(31,32)41-34(44)39(33(43)40(37)41)28-11-9-8-10-12-28/h8-14,21-22,24-26,29-32H,15-20,23H2,1-7H3/b14-13+/t25-,26+,29-,30+,31+,32-,35+,36-,37+,38-/m0/s1
SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C24C=CC5(C3(CCC(C5)OC(=O)C)C)N6N4C(=O)N(C6=O)C7=CC=CC=C7)C
Molecular Formula: C38H51N3O4
Molecular Weight: 613.843

(3β,5α)5,8-[N,N-(4-Phenylurazole)]-3-O-acetyl-cholest-6,22-diene-3-ol

CAS No.: 60324-76-7

Cat. No.: VC0141524

Molecular Formula: C38H51N3O4

Molecular Weight: 613.843

* For research use only. Not for human or veterinary use.

(3β,5α)5,8-[N,N-(4-Phenylurazole)]-3-O-acetyl-cholest-6,22-diene-3-ol - 60324-76-7

Specification

CAS No. 60324-76-7
Molecular Formula C38H51N3O4
Molecular Weight 613.843
Standard InChI InChI=1S/C38H51N3O4/c1-24(2)25(3)13-14-26(4)30-15-16-31-35(30,6)19-18-32-36(7)20-17-29(45-27(5)42)23-37(36)21-22-38(31,32)41-34(44)39(33(43)40(37)41)28-11-9-8-10-12-28/h8-14,21-22,24-26,29-32H,15-20,23H2,1-7H3/b14-13+/t25-,26+,29-,30+,31+,32-,35+,36-,37+,38-/m0/s1
Standard InChI Key JGOTVRUNJKKBLL-FKNJDTFKSA-N
SMILES CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C24C=CC5(C3(CCC(C5)OC(=O)C)C)N6N4C(=O)N(C6=O)C7=CC=CC=C7)C

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